{[(4-Iodophenyl)methyl]sulfanyl}methanimidamide hydrobromide

• IUPAC Name: (4-iodophenyl)methyl carbamimidothioate;hydrobromide
• InChI: InChI=1S/C8H9IN2S.BrH/c9-7-3-1-6(2-4-7)5-12-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key: MMPLGDQXZIBCGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC(=N)N)I.Br
• Molecular Formula: C8H10BrIN2S
• Molecular Weight: 373.05 g/mol

Description

“{[(4-Iodophenyl)methyl]sulfanyl}methanimidamide hydrobromide” is a chemical compound with the molecular formula C8H10BrIN2S. It is also known by the synonym "(4-iodophenyl)methyl carbamimidothioate". The molecular weight of this compound is 373.05.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not fully detailed in the search results. The molecular weight is known to be 373.05, but other properties such as density, boiling point, and melting point were not found.

Scientific Research Applications

• Sulfenylation in Organic Synthesis : A novel ammonium iodide-induced sulfenylation of 4-hydroxycoumarins or 4-hydroxyquinolinones using an aryl- or alkylsulfonyl chloride as the sulfur source was described. This method is of high value in the pharmaceutical industry for the direct formation of C–S bonds (Guo & Wei, 2017).

• Matrix Metalloproteinase Inhibitors : Synthesized compounds of 4-alkynyloxy phenyl sulfanyl, sulfinyl, and sulfony alkyl hydroxamates demonstrated inhibitor activities against tumor necrosis factor-α and matrix metalloproteinase. The study explored the structure-activity relationships by altering the oxidation state on sulfur (Venkatesan et al., 2004).

• X-ray Structure Determination : The use of X-ray crystallography for determining the stereochemistry of amino acids in pharmaceutical compounds, as demonstrated in the structural analysis of a hydrobromide derivative (Nakamura et al., 1976).

• Synthesis and Antitumor Activity : Research on synthesizing metal ion complexes with ligands containing sulfanyl groups and evaluating their anti-cancer activity. This includes work on gold (III) and nickel (II) metal ion complexes (Ghani & Alabdali, 2022).

• Photoredox-catalyzed Cascade Annulation : A study on the cascade annulation of methyl(2-(phenylethynyl)phenyl)sulfanes and selanes with sulfonyl chlorides, leading to the synthesis of benzothiophenes and benzoselenophenes (Yan et al., 2018).

• Glycogen Synthase Kinase 3β (GSK-3β) Inhibitors : The synthesis and PET evaluation of inhibitors containing methylsulfanyl, methylsulfinyl, or methylsulfonyl groups for the enzyme GSK-3β, associated with Alzheimer's disease (Kumata et al., 2015).

Mechanism of Action

Target of Action

It is known that similar compounds, such as imidazol-4-ones, are important scaffolds for a variety of applications, including natural products, medicine, and agriculture . They are also found naturally occurring in the body .

Mode of Action

It is known that similar compounds, such as imidazol-4-ones, interact with various biochemical pathways . The interaction of these compounds with their targets often results in changes in cellular processes .

Biochemical Pathways

It is known that similar compounds, such as imidazol-4-ones, are involved in a variety of biochemical pathways . These compounds are key components to functional molecules that are used in a variety of everyday applications .

Pharmacokinetics

It is known that similar compounds, such as (2s)-2- { [hydroxy (4-iodobenzyl)phosphoryl]methyl}pentanedioic acid, have been studied for their pharmacokinetic properties .

Result of Action

It is known that similar compounds, such as imidazol-4-ones, have a variety of applications, including medicinal chemistry, fluorescent protein chromophores, agrochemicals, and natural products .

Action Environment

It is known that similar compounds, such as imidazol-4-ones, are utilized in a diverse range of applications, suggesting that they may be influenced by various environmental factors .